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Compound of Interest

Compound Name: 7-Tridecanone

Cat. No.: B047724

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

7-Tridecanone, also known as dihexyl ketone or enanthone, is a symmetrical ketone with the
chemical formula C13H260. This long-chain aliphatic ketone serves as a valuable building block
in organic synthesis and as a standard in various analytical applications. For researchers in
fields ranging from pheromone synthesis to materials science, understanding the procurement
process and experimental utility of 7-Tridecanone is crucial for successful project execution.
This technical guide provides a comprehensive overview of commercial suppliers, purchasing
considerations, and detailed experimental protocols involving 7-Tridecanone.

Commercial Suppliers and Purchasing of 7-
Tridecanone

Acquiring high-quality 7-Tridecanone is the first critical step for any research endeavor.
Several reputable chemical suppliers offer this compound in various grades and quantities.
When selecting a supplier, researchers should consider factors such as purity, available
documentation (Certificate of Analysis, Safety Data Sheet), price, and shipping times.

Summary of Commercial Suppliers
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Product . .
. . Available Price (USD,
Supplier Number Purity .
Quantities Approx.)
(Example)
. $59 (59), $234
TCI America D1546 >97.0% (GC) 5g, 25¢g
(259)[1]
. . Contact for
Sigma-Aldrich D104205 97% 5g, 259 o
pricing
Custom
BOC Sciences - Varies synthesis Inquiry required
available
Fisher Scientific
(distributor for D15465G >97.0% (GC) 5¢g $78.00[2]

TCl)

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to visit the supplier's website for the most current pricing and availability.

Key Purchasing Considerations

 Purity: For most research applications, a purity of >97% as determined by Gas
Chromatography (GC) is sufficient. However, for applications requiring a highly pure
standard, it is advisable to seek suppliers offering higher purity grades and to scrutinize the
Certificate of Analysis (CoA) for detailed impurity profiles.

o Documentation: Always ensure that the supplier provides a comprehensive Safety Data
Sheet (SDS) and a batch-specific Certificate of Analysis (CoA). The CoA is critical as it
provides detailed information on the purity and physical properties of the specific lot being
purchased.

e Regulatory Compliance: While 7-Tridecanone is not a controlled substance, it is important to
adhere to your institution's chemical procurement and safety protocols.

Experimental Protocols
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This section provides detailed methodologies for key experiments involving 7-Tridecanone,
from its synthesis to its use in analytical and biological assays.

Synthesis of 7-Tridecanone via Oxidation of 7-Tridecanol

A common method for preparing 7-Tridecanone in a laboratory setting is through the oxidation
of the corresponding secondary alcohol, 7-Tridecanol.

Materials:

7-Tridecanol

e Acetone (ACS grade)

o Jones reagent (Chromium trioxide in sulfuric acid)
* |Isopropyl alcohol

 Diethyl ether

o Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate

e Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

e |ce bath

Rotary evaporator

Procedure:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dissolve 7-Tridecanol in acetone in a round-bottom flask equipped with a magnetic stirrer
and a dropping funnel.

Cool the solution in an ice bath to 0-5 °C.

Slowly add Jones reagent dropwise from the dropping funnel, maintaining the temperature
below 20 °C. The reaction is exothermic.

After the addition is complete, stir the reaction mixture at room temperature for 2-4 hours,
monitoring the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the excess oxidant by the dropwise addition of
isopropyl alcohol until the orange color of Cr(VI) is no longer present.

Filter the mixture to remove the chromium salts and wash the solid with acetone.
Combine the filtrate and washings and remove the acetone using a rotary evaporator.

Dissolve the residue in diethyl ether and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield crude 7-Tridecanone.

The product can be further purified by vacuum distillation or column chromatography on
silica gel.

Analysis of 7-Tridecanone by Gas Chromatography-
Mass Spectrometry (GC-MS)

7-Tridecanone is well-suited for analysis by GC-MS due to its volatility. It can be analyzed
directly or used as an internal standard for the quantification of other analytes.

Instrumentation and Conditions:

¢ Gas Chromatograph: Equipped with a flame ionization detector (FID) or a mass
spectrometer (MS).
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e Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film
thickness).

« Injector Temperature: 250 °C
e Oven Temperature Program:
o Initial temperature: 100 °C, hold for 2 minutes.
o Ramp: 10 °C/min to 280 °C.
o Hold at 280 °C for 10 minutes.
o Carrier Gas: Helium at a constant flow of 1 mL/min.
e Mass Spectrometer (if used):
o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: m/z 40-500.
o Source Temperature: 230 °C.

Sample Preparation:

Prepare a stock solution of 7-Tridecanone in a suitable solvent such as hexane or
dichloromethane at a concentration of 1 mg/mL.

Prepare a series of calibration standards by serially diluting the stock solution.

If using as an internal standard, add a known amount of the 7-Tridecanone solution to each
sample and calibration standard.

Inject 1 pL of the prepared sample into the GC-MS.

Electroantennography (EAG) Bioassay for Insect
Olfactory Response
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Ketones are known to be involved in insect chemical communication, acting as pheromones or
kairomones. Electroantennography is a technique used to measure the electrical response of
an insect's antenna to volatile compounds.[3]

Materials:

e Live insects (e.g., moths, beetles)

e 7-Tridecanone

e Solvent (e.g., hexane, paraffin oil)

« Filter paper strips

e Glass Pasteur pipettes

 Air stimulus controller (for delivering puffs of odor)

e Micromanipulators

o Glass capillary electrodes

» Electrolyte solution (e.g., insect Ringer's solution)

e High-impedance amplifier

o Data acquisition system

Procedure:

 Insect Preparation:
o Immobilize the insect using wax or a custom holder.
o Carefully excise an antenna at the base.

o Mount the excised antenna between the recording and reference electrodes. The
recording electrode is placed at the tip of the antenna, and the reference electrode is
inserted into the base.
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e Odorant Preparation:
o Prepare serial dilutions of 7-Tridecanone in the chosen solvent.

o Apply a known volume (e.g., 10 uL) of each dilution onto a filter paper strip and insert it
into a Pasteur pipette.

» Stimulation and Recording:

[¢]

A continuous stream of humidified, charcoal-filtered air is passed over the antenna.

o A puff of air (e.g., 0.5 seconds) from the odorant-containing pipette is injected into the
continuous airstream.

o The resulting change in electrical potential (the EAG response) is amplified, recorded, and
analyzed.

o A solvent blank should be used as a negative control.

o

Responses are typically measured as the peak amplitude of the depolarization.

Visualizations

Logical Workflow for Procurement and Quality Control
of 7-Tridecanone

Procurement

Evaluate Commercial Suppliers " . Review Certicate of Analysis (CoA)
o ‘Select Supplier and Place Order [—| Receive Chemical and Documentation |—| ReVie% Cert o Dars ooy s

oA suicient

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/product/b047724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Procurement and QC workflow for 7-Tridecanone.
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Caption: Insect olfactory detection of 7-Tridecanone.

Experimental Workflow for GC-MS Analysis
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Caption: Workflow for GC-MS analysis using 7-Tridecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 7-Tridecanone | 462-18-0 | TClI AMERICA [tcichemicals.com]

2. 7-Tridecanone 97.0+%, TCI America 5 g | Buy Online | TCI America | Fisher Scientific
[fishersci.com]

3. ockenfels-syntech.com [ockenfels-syntech.com]
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Procurement to Application]. BenchChem, [2025]. [Online PDF]. Available at:
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tridecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

